Cas no 1806850-38-3 (2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-acetic acid)

• Product Name: 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-acetic acid
• CAS No: 1806850-38-3
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4806983
• Update Time: 2025-07-16

2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-acetic acid

• Inchi： 1S/C10H8F2N2O2/c1-5-2-6(3-8(15)16)7(4-13)14-9(5)10(11)12/h2,10H,3H2,1H3,(H,15,16)
• InChI Key： BYSXWTILWRBFDK-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(=C(C#N)N=1)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1.4
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-acetic acid

2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-acetic acid: A Comprehensive Overview of CAS No. 1806850-38-3

2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-acetic acid (CAS No. 1806850-38-3) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of new drugs for the treatment of chronic diseases and cancer.

The chemical structure of 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-acetic acid is composed of a pyridine ring substituted with a cyano group, a difluoromethyl group, and a methyl group, along with an acetic acid moiety. These functional groups contribute to the compound's distinct properties, including its high reactivity and stability under various conditions. The presence of the difluoromethyl group, in particular, is noteworthy as it imparts significant biological activity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-acetic acid in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The mechanism of action involves the inhibition of specific enzymes and signaling pathways that are implicated in the progression of these diseases. Specifically, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are crucial for the production of pro-inflammatory prostaglandins.

In addition to its anti-inflammatory properties, 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-acetic acid has also shown promise in cancer therapy. Studies have indicated that it can induce apoptosis in cancer cells by targeting key regulatory proteins involved in cell cycle progression and survival. This dual functionality makes it a valuable lead compound for the development of multi-targeted therapeutics that can address multiple aspects of disease pathology.

The pharmacokinetic profile of 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-acetic acid has been extensively studied to ensure its suitability for clinical applications. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Furthermore, it has been found to have a long half-life and low clearance rate, which are desirable characteristics for sustained therapeutic effects.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the solubility and bioavailability of 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-acetic acid. Prodrugs are inactive derivatives that are converted into the active drug form within the body through enzymatic or chemical processes. This approach can enhance the delivery and efficacy of the compound while reducing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-acetic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-acetic acid (CAS No. 1806850-38-3) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for the development of novel therapeutics targeting chronic diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use as a safe and effective treatment option.